Cas no 1804129-73-4 (1-[3-(aminomethyl)phenyl]azetidin-2-one)

• Product Name: 1-[3-(aminomethyl)phenyl]azetidin-2-one
• CAS No: 1804129-73-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5172121
• PubChem ID: 91662860
• Update Time: 2026-03-04

1-[3-(aminomethyl)phenyl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-[3-(aminomethyl)phenyl]-
• 1-[3-(aminomethyl)phenyl]azetidin-2-one

• Inchi： 1S/C10H12N2O/c11-7-8-2-1-3-9(6-8)12-5-4-10(12)13/h1-3,6H,4-5,7,11H2
• InChI Key： AAXLWSIVUGGLSQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(CN)=C2)CCC1=O

Additional information on 1-[3-(aminomethyl)phenyl]azetidin-2-one

Introduction to 1-[3-(aminomethyl)phenyl]azetidin-2-one (CAS No. 1804129-73-4)

1-[3-(aminomethyl)phenyl]azetidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1804129-73-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule features an azetidine ring fused with a phenyl group, which is further substituted with an aminomethyl side chain. The unique structural attributes of this compound have positioned it as a subject of intense research interest, particularly in the development of novel therapeutic agents.

The molecular framework of 1-[3-(aminomethyl)phenyl]azetidin-2-one consists of a five-membered azetidine core, which is known for its stability and versatility in medicinal chemistry. The presence of the phenyl ring enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the aminomethyl group introduces a reactive site that can participate in various chemical modifications, such as peptide coupling or further derivatization, thereby expanding its potential applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-[3-(aminomethyl)phenyl]azetidin-2-one. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in treating a variety of diseases. For instance, the azetidine ring has been utilized in the design of antimicrobial and anti-inflammatory agents, while the phenyl and aminomethyl substituents contribute to interactions with biological targets.

One of the most compelling aspects of 1-[3-(aminomethyl)phenyl]azetidin-2-one is its potential as a scaffold for drug discovery. Researchers have leveraged its structural flexibility to develop analogs with enhanced pharmacokinetic profiles. Studies have demonstrated that modifications to the phenyl ring or the aminomethyl group can significantly alter the compound's binding affinity and metabolic stability. This adaptability makes it an attractive platform for optimizing lead compounds.

The synthesis of 1-[3-(aminomethyl)phenyl]azetidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring typically involves cyclization reactions, while the attachment of the phenyl and aminomethyl groups necessitates careful selection of coupling reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's therapeutic potential.

Recent research has highlighted the compound's role in addressing neurological disorders. The structural features of 1-[3-(aminomethyl)phenyl]azetidin-2-one suggest interactions with neurotransmitter receptors, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown promising results in animal models, indicating that this compound may modulate neuronal activity and protect against neurodegeneration.

Moreover, 1-[3-(aminomethyl)phenyl]azetidin-2-one has been investigated for its anti-cancer properties. The ability of this molecule to inhibit proliferation and induce apoptosis in cancer cells has been demonstrated in vitro. Its mechanism of action appears to involve disruption of signaling pathways that are crucial for tumor growth and survival. These findings have prompted further investigation into its potential as an anti-cancer therapeutic.

The compound's stability under various physiological conditions is another area of interest. Studies have assessed its solubility, bioavailability, and metabolic degradation pathways. These evaluations are critical for determining its suitability for clinical applications. The findings suggest that 1-[3-(aminomethyl)phenyl]azetidin-2-one exhibits favorable properties that could enhance its efficacy when administered orally or intravenously.

In conclusion, 1-[3-(aminomethyl)phenyl]azetidin-2-one (CAS No. 1804129-73-4) represents a promising entity in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including neurology and oncology. Continued investigation into this compound will likely yield valuable insights into novel drug development strategies.